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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157 Get Quote

An In-depth Technical Guide to the Physical Properties of (6E)-6-Nonen-1-ol

This technical guide provides a detailed overview of the key physical properties of (6E)-6-

nonen-1-ol, a long-chain aliphatic alcohol. The information is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development engaged in the

characterization and use of this compound. This document outlines its boiling point and density,

provides standard experimental methodologies for their determination, and presents a logical

workflow for property verification.

Physical Properties
(6E)-6-Nonen-1-ol, also known as (E)-6-nonen-1-ol, is an organic compound with the molecular

formula C₉H₁₈O. Its physical characteristics are essential for handling, purification, and

application in various research and industrial settings.

Quantitative Data Summary
The primary physical constants for (6E)-6-nonen-1-ol are summarized in the table below. These

values are critical for procedures such as distillation and for calculating reaction stoichiometry.
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Physical Property Value Conditions

Boiling Point 203.6 ± 8.0 °C @ 760 mmHg

95 - 96 °C @ 12 mmHg

Density 0.844 ± 0.06 g/cm³ Standard conditions

Molecular Weight 142.24 g/mol

Refractive Index 1.448

Experimental Protocols
The following sections describe standard laboratory protocols for determining the boiling point

and density of liquid organic compounds like (6E)-6-nonen-1-ol.

Boiling Point Determination (Distillation Method)
The boiling point is a fundamental property used to identify and assess the purity of a liquid.

Since values are reported at both atmospheric and reduced pressures, both methods are

relevant.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the

external pressure.

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer

Condenser (Liebig or similar)

Receiving flask

Heating mantle or oil bath

Thermometer (calibrated)
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Boiling chips

For vacuum distillation: a vacuum pump, manometer, and vacuum adapter

Procedure (Atmospheric Pressure):

Place a sample of (6E)-6-nonen-1-ol (10-20 mL) into a dry round-bottom flask.

Add 2-3 boiling chips to ensure smooth boiling.

Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor

distilling into the condenser.

Begin circulating cold water through the condenser.

Gently heat the flask using a heating mantle.

Record the temperature when the liquid begins to boil and a stable ring of condensate forms

on the thermometer. The boiling point is the constant temperature at which the liquid and

vapor are in equilibrium, observed during steady distillation.

Procedure (Vacuum Distillation):

Follow steps 1-3 of the atmospheric pressure procedure.

Connect the vacuum adapter of the apparatus to a vacuum pump via a trap and a

manometer.

Slowly evacuate the system to the desired pressure (e.g., 12 mmHg).

Once the pressure is stable, begin heating the sample.

Record the temperature and the precise pressure at which the compound steadily distills.

This pair of values constitutes the boiling point at reduced pressure.

Density Determination (Pycnometer Method)
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Density is the mass per unit volume and is another key indicator of a substance's identity and

purity.

Objective: To accurately measure the mass of a precise volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on

an analytical balance and record its mass (m₁).

Fill the pycnometer with the (6E)-6-nonen-1-ol sample, ensuring no air bubbles are present.

Insert the stopper, forcing excess liquid out through the capillary.

Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches

thermal equilibrium.

Carefully wipe dry the outside of the pycnometer and weigh it. Record this mass (m₂).

Empty and clean the pycnometer. Fill it with a reference liquid of known density, typically

deionized water.

Repeat steps 3 and 4 for the reference liquid and record the mass (m₃).

Calculate the density (ρ) of the sample using the formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)]

* ρ_water where ρ_water is the known density of water at the specific temperature of the

measurement.

Workflow for Physical Property Characterization
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The following diagram illustrates a standard workflow for the acquisition, purification, and

physical characterization of a chemical sample such as (6E)-6-nonen-1-ol.

Workflow for Physical Property Verification
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Caption: Logical workflow for the characterization of (6E)-6-nonen-1-ol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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